Cas no 1261979-91-2 (5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid)

5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a chloro-hydroxyphenyl substituent, which enhances its utility as a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (fluoro, chloro) and electron-donating (hydroxy) groups on the aromatic rings contributes to its reactivity, making it valuable for constructing complex molecular frameworks. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are leveraged for developing bioactive molecules. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in coupling reactions and functional group transformations. High purity grades are available to meet rigorous research and industrial requirements.

5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid structure

1261979-91-2 structure

Product Name:5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid

CAS No:1261979-91-2

MF:C₁₃H₈ClFO₃

MW:266.652226448059

MDL:MFCD18320970

CID:2767322

PubChem ID:53226861

Update Time:2025-05-20

5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID90690479
- 2'-Chloro-4-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
- 5-(2-CHLORO-5-HYDROXYPHENYL)-2-FLUOROBENZOIC ACID
- 1261979-91-2
- MFCD18320970
- 5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid, 95%
- 5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid
- MDL： MFCD18320970
- Inchi： 1S/C13H8ClFO3/c14-11-3-2-8(16)6-9(11)7-1-4-12(15)10(5-7)13(17)18/h1-6,16H,(H,17,18)
- InChI Key： VFHDTLCZAWPOBK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C(=O)O)C=1)F)O

Computed Properties

Exact Mass: 266.0146000Da
Monoisotopic Mass: 266.0146000Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 57.5Å²

5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328172-5 g	5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid, 95%; .	1261979-91-2	95%	5g	€1159.00	2023-04-26
abcr	AB328172-5g	5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid, 95%; .	1261979-91-2	95%	5g	€1159.00	2025-04-21

5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid

Comprehensive Overview of 5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid (CAS No. 1261979-91-2)

5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid (CAS No. 1261979-91-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of fluorinated benzoic acid derivatives, which are increasingly studied for their unique physicochemical properties and potential therapeutic benefits. The presence of both chloro and hydroxy substituents on the phenyl ring, along with a fluoro group on the benzoic acid moiety, makes it a versatile intermediate in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid has surged due to their role in developing targeted therapies and biomaterials. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and pro-drugs. Its structural features align with current trends in precision medicine, where fluorine incorporation enhances metabolic stability and bioavailability—a topic frequently searched in AI-driven drug design platforms.

The synthesis of CAS No. 1261979-91-2 involves multi-step organic reactions, including halogenation, hydroxylation, and carboxylation, which are widely discussed in academic forums and patent literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), a recurring concern among pharmaceutical manufacturers and regulatory bodies.

From an SEO perspective, queries like "fluorobenzoic acid uses" or "chloro-hydroxyphenyl derivatives in drug development" highlight user interest in this compound’s applications. Additionally, its relevance to green chemistry—such as solvent optimization and waste reduction—resonates with sustainability-focused audiences. The compound’s role in high-throughput screening (HTS) also aligns with trending searches on automated synthesis and AI-aided molecular optimization.

In conclusion, 5-(2-Chloro-5-hydroxyphenyl)-2-fluorobenzoic acid exemplifies the intersection of medicinal chemistry and advanced material science. Its CAS No. 1261979-91-2 serves as a key identifier for researchers navigating chemical databases or supply chain platforms. As the scientific community continues to explore fluorine’s role in enhancing drug efficacy, this compound remains a focal point for innovation.